(2S,3R)-2-Amino-3-hydroxy-N,N-dimethylbutanamide

• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-amino-3-hydroxy-N,N-dimethylbutanamide
• InChI: InChI=1S/C6H14N2O2/c1-4(9)5(7)6(10)8(2)3/h4-5,9H,7H2,1-3H3
• InChI Key: CJJWAQLQUSPXQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(=O)N(C)C)N)O

Description

MFCD18830157 is a chemical compound with unique properties that have garnered significant interest in various fields of scientific research. This compound is known for its stability and reactivity, making it a valuable subject for studies in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD18830157 involves specific synthetic routes and reaction conditions. One common method includes the use of a triazolo ring compound methanesulfonate crystal form. The preparation method is designed to be simple and suitable for industrial large-scale production. The crystal form A-I of the compound methanesulfonate is prepared with good solubility and stability, facilitating the preparation and storage of pharmaceutical preparations .

Chemical Reactions Analysis

MFCD18830157 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce different oxidized forms of the compound, while substitution reactions can lead to the formation of various substituted derivatives .

Mechanism of Action

The mechanism of action of MFCD18830157 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways. The exact molecular targets and pathways involved depend on the specific application and context of the research .

Comparison with Similar Compounds

MFCD18830157 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. For example, compounds with triazolo ring structures or methanesulfonate groups may exhibit similar properties and reactivity. MFCD18830157 may have distinct advantages in terms of stability, solubility, and reactivity, making it a preferred choice for certain applications .